Cas no 1807008-07-6 (1-Bromo-2-fluoro-6-iodo-4-nitrobenzene)

1-Bromo-2-fluoro-6-iodo-4-nitrobenzene structure
1807008-07-6 structure
Product Name:1-Bromo-2-fluoro-6-iodo-4-nitrobenzene
CAS No:1807008-07-6
MF:C6H2BrFINO2
MW:345.892456531525
CID:4974022
Update Time:2023-08-24

1-Bromo-2-fluoro-6-iodo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-fluoro-6-iodo-4-nitrobenzene
    • Inchi: 1S/C6H2BrFINO2/c7-6-4(8)1-3(10(11)12)2-5(6)9/h1-2H
    • InChI Key: UHIXUZPPOAVGEZ-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=CC(=C1)[N+](=O)[O-])F)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 189
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.8

1-Bromo-2-fluoro-6-iodo-4-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013020793-250mg
1-Bromo-2-fluoro-6-iodo-4-nitrobenzene
1807008-07-6 97%
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499.20 USD 2021-06-24
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1-Bromo-2-fluoro-6-iodo-4-nitrobenzene
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